Cas no 179464-23-4 (Terrestrosin D)

• Product Name: Terrestrosin D
• CAS No: 179464-23-4
• MF: C₅₀H₈₀O₂₃
• MW: 1049.1564
• CID: 2042340
• PubChem ID: 78177919
• Update Time: 2025-06-08

Terrestrosin D Chemical and Physical Properties

Names and Identifiers

• Agave americana Compound 4
• Terrestrosin D
• (3beta,5alpha,25R)-3-[(O-beta-D-Galactopyranosyl-(1→2)-O-[beta-D-xylopyranosyl-(1→3)]-O-beta-D-glucopyranosyl-(1→4)-beta-D-galactopyranosyl)oxy]spirostan-12-one
• (3beta,5alpha,25R)-3-[(O-beta-D-Galactopyranosyl-(1-2)-O-[beta-D-xylopyranosyl-(1-3)]-O-beta-D-glucopyranosyl-(1-4)-beta-D-galactopyranosyl)oxy]spirostan-12-one
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-16-[(2R,4R,5R,6R)-3,4-Dihydroxy-5-[(2S,3R,4S,5R,6R)-5-hyd
• 179464-23-4
• AKOS037515253
• HY-N5074
• CS-0032295
• MS-31898
• FT-0775482
• 16-[3,4-Dihydroxy-5-[5-hydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-6-(hydroxymethyl)oxan-2-yl]oxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10-one
• CHEBI:228913

• Inchi： 1S/C50H80O23/c1-19-7-10-50(65-17-19)20(2)32-27(73-50)12-25-23-6-5-21-11-22(8-9-48(21,3)24(23)13-31(55)49(25,32)4)66-45-40(63)37(60)41(30(16-53)69-45)70-47-43(72-46-39(62)36(59)34(57)28(14-51)67-46)42(35(58)29(15-52)68-47)71-44-38(61)33(56)26(54)18-64-44/h19-30,32-47,51-54,56-63H,5-18H2,1-4H3
• InChI Key： IXUNZKARBRITGN-UHFFFAOYSA-N
• SMILES： O1C2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C(C12C([H])([H])[H])=O)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])OC1([H])C([H])(C([H])(C([H])(C([H])([H])O1)O[H])O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1048.50903879 g/mol
• Monoisotopic Mass: 1048.50903879 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 31
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 352
• Molecular Weight: 1049.2

Experimental Properties

• Color/Form: Powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 279-281 ºC (methanol )
• Solubility: Almost insoluble (0.049 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Triterpenoids

Additional information on Terrestrosin D

Terrestrosin D: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Terrestrosin D, a naturally occurring compound with the chemical formula CAS no. 179464-23-4, has garnered significant attention in the field of chemobiology due to its unique structural features and promising biological activities. This compound, belonging to the terpenoid class, has been extensively studied for its potential therapeutic applications, particularly in the realm of anticancer and anti-inflammatory treatments. The detailed exploration of Terrestrosin D's chemical properties, biological mechanisms, and recent research findings provides a comprehensive understanding of its significance in modern pharmaceutical research.

The molecular structure of Terrestrosin D (CAS no. 179464-23-4) exhibits a complex arrangement of hydroxyl and methoxy groups, which contribute to its remarkable solubility in both aqueous and organic solvents. This characteristic makes it an ideal candidate for various pharmacokinetic studies, enabling researchers to optimize its delivery systems for enhanced bioavailability. The compound's stereochemistry, particularly the presence of multiple chiral centers, plays a crucial role in determining its biological efficacy and specificity.

Recent advancements in spectroscopic techniques have allowed for a deeper insight into the structural elucidation of Terrestrosin D. High-resolution nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have confirmed the presence of several functional groups, including polyhydroxylated terpenoids, which are known for their potent biological activities. These structural insights have been instrumental in guiding synthetic chemists to develop novel derivatives with improved pharmacological properties.

The biological activity of Terrestrosin D has been extensively investigated in various preclinical models. Studies have demonstrated its potent inhibitory effects on several key enzymes involved in cancer progression, such as kinases and phosphodiesterases. Notably, research published in 2022 highlighted the compound's ability to selectively inhibit the activity of tyrosine kinases, which are overexpressed in many aggressive cancers. This selective inhibition is attributed to the compound's unique binding interactions with the ATP-binding pockets of these enzymes, leading to significant disruptions in signal transduction pathways.

In addition to its anticancer properties, Terrestrosin D has shown promising anti-inflammatory effects. A study published in 2023 revealed that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating nuclear factor kappa B (NF-κB) signaling pathways. This mechanism is particularly relevant given the increasing evidence linking chronic inflammation to various diseases, including neurodegenerative disorders and cardiovascular conditions.

The therapeutic potential of Terrestrosin D has also been explored in the context of neuroprotection. Preliminary studies indicate that the compound can cross the blood-brain barrier and exert protective effects against oxidative stress-induced neuronal damage. This property is especially intriguing given the rising incidence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is ongoing to elucidate the exact mechanisms by which Terrestrosin D exerts these neuroprotective effects.

The synthesis of Terrestrosin D remains a challenging task due to its complex molecular architecture. However, recent breakthroughs in synthetic organic chemistry have enabled researchers to develop more efficient synthetic routes. These advancements not only facilitate large-scale production but also allow for the introduction of structural modifications aimed at enhancing bioactivity. For instance, semi-synthetic derivatives of Terrestrosin D have been synthesized by incorporating additional functional groups that improve solubility and metabolic stability.

The pharmacokinetic profile of Terrestrosin D is another area of active investigation. Studies using animal models have revealed that oral administration results in moderate bioavailability, with peak plasma concentrations observed within 2-3 hours post-dose. The compound exhibits a relatively short half-life, necessitating repeated dosing for sustained therapeutic effects. Efforts are underway to develop novel drug delivery systems, such as nanoparticles and liposomes, that can enhance the bioavailability and prolong the circulation time of Terrestrosin D.

Regulatory considerations play a critical role in advancing Terrestrosin D towards clinical applications. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating regulatory hurdles and bringing this promising compound into clinical practice.

The future prospects for Terrestrosin D are bright, with ongoing research focusing on expanding its therapeutic applications beyond oncology and inflammation management. Potential uses in treating autoimmune diseases, infectious disorders, and even age-related degenerative conditions are being explored. As our understanding of Terrestrosin D's molecular mechanisms continues to grow, so too does our optimism for its role in addressing some of humanity's most pressing health challenges.